Cas no 13505-32-3 (N-(p-Toluenesulfonyl)-L-phenylalanine)

N-(p-Toluenesulfonyl)-L-phenylalanine Properties

Names and Identifiers

• N-(p-Toluenesulfonyl)-L-phenylalanine
• Tos-Phe-OH
• (S)-2-(4-Methylphenylsulfonamido)-3-phenylpropanoic acid
• 2-{[(4-Methylphenyl)sulfonyl]amino}-3-phenylpropanoic acid
• N-p-Tosyl-L-phenylalanine
• N-Tosyl-L-phenylalanine
• Tosyl-L-phenylalanine
• Tos-Phe
• os-Phe-OH
• Tos-L-Phe-OH
• TOS-PHENYLALANINE-OH
• P-TOSYL-L-PHENYLALANINE
• N-P-TOSYL-L-PHENYLALANINE 97%
• Phenylalanine, N-[(4-methylphenyl)sulfonyl]-
• N-((4-Methylphenyl)sulfonyl)-L-phenylalanine
• (2S)-2-(4-methylbenzenesulfonamido)-3-phenylpropanoic acid
• N-[(4-methylphenyl)sulfonyl]-L-phenylalanine
• L-Phenylalanine, N-((4-methylphenyl)sulfonyl)-
• N-TOSYL-L-PHENYLALANINE
• N-P-TOSYL-L-PHENYLALANINE
• CGRCVIZBNRUWLY-HNNXBMFYSA-N
• T1443
• AKOS004910130
• N-p-toluenesulfonyl-L-phenylalanine
• NSC-211907
• F10619
• 13505-32-3
• N-(p-Toluenesulfonyl)-(S)-phenylalanine
• Nalpha-(4-methylbenzenesulfonyl)-L-phenylalanine
• (S)-N-Tosylphenylalanine
• J-300216
• EN300-303246
• CS-0153039
• 83P935XGB5
• SCHEMBL697477
• NSC 211907
• Ts-L-Phe-OH
• BDBM50130010
• DS-14369
• n-tosyl-(s)-phenylalanine
• CHEMBL3275993
• (2S)-2-[(4-methylphenyl)sulfonylamino]-3-phenylpropanoic acid
• N-(p-Toluenesulfonyl)phenylalanine
• Q-101835
• L-Phenylalanine, N-[(4-methylphenyl)sulfonyl]-
• MFCD00037251
• Z115588926
• A806876
• AC-31361
• n-p-tosyl-l-phenylalanine
• STK499880
• n-tosyl-l-phenylalanine
• TOS-PHE-OH
• TOSYL-L-PHENYLALANINE
• +Expand

• MDL： MFCD00037251
• InChIKey： CGRCVIZBNRUWLY-HNNXBMFYSA-N
• Inchi： 1S/C16H17NO4S/c1-12-7-9-14(10-8-12)22(20,21)17-15(16(18)19)11-13-5-3-2-4-6-13/h2-10,15,17H,11H2,1H3,(H,18,19)/t15-/m0/s1
• SMILES： S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(N([H])[C@]([H])(C(=O)O[H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])(=O)=O

Computed Properties

• Exact Mass: 319.08800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 319.08782920g/mol
• Heavy Atom Count: 22
• Complexity: 457
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Surface Charge: 0
• Topological Polar Surface Area: 91.8

Experimental Properties

• LogP: 3.44090
• PSA: 91.85000
• Refractive Index: -2.8 ° (C=4.5, Acetone)
• Boiling Point: 517.7℃ at 760 mmHg
• Melting Point: 163.0 to 167.0 deg-C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 266.9±32.9 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.3±0.1 g/cm3

N-(p-Toluenesulfonyl)-L-phenylalanine Security Information

• WGK Germany：3
• Safety Instruction： S26; S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Signal Word：warning
• HazardClass：IRRITANT

N-(p-Toluenesulfonyl)-L-phenylalanine Customs Data

• HS CODE：2935009090
• Customs Data：

  China Customs Code:

  2935009090

  Overview:

  2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters